Cas no 67468-93-3 (1H-Benzimidazol-2-amine,4,7-dimethyl-)

• Product Name: 1H-Benzimidazol-2-amine,4,7-dimethyl-
• CAS No: 67468-93-3
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 502867
• PubChem ID: 19017772
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,4,7-dimethyl-
• 1H-Benzimidazol-2-amine,4,7-dimethyl-(9CI)
• 4,7-dimethyl-1H-Benzimidazol-2-amine
• 1H-BENZIMIDAZOL-2-AMINE,4,7-DIMETHYL
• 2-Amino-4,7-dimethylbenzimidazol
• 2-amino-4,7-dimethylbenzimidazole
• 4,7-dimethyl-1H-benzoimidazol-2-ylamine
• 4,7-dimethyl-2-aminobenzimidazole
• SCHEMBL5924180
• FT-0704696
• 67468-93-3

• Inchi： 1S/C9H11N3/c1-5-3-4-6(2)8-7(5)11-9(10)12-8/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key： ZSAWWJYNDFERFN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 54.70000
• LogP: 2.34310